Cas no 71122-29-7 (Nebramine Disulfate)

• Product Name: Nebramine Disulfate
• CAS No: 71122-29-7
• MF: C₁₂H₂₆N₄O₅
• MW: 306.358643054962
• CID: 1063348
• PubChem ID: 71750972
• Update Time: 2025-04-20

Nebramine Disulfate Chemical and Physical Properties

Names and Identifiers

• Nebramine Disulfate
• (3R,6R)-4,6-diamino-3-[(2R,5S)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxycyclohexane-1,2-diol
• 3'-Deoxyneamin Disulfate
• 3'-Deoxyneamine Disulfate
• 3'-Deoxyneomycin A Disulfate
• Nebramycin VIII Disulfate
• Tobramine Disulfate
• (1R,4R)-4,6-Diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,3,6-trideoxy-alpha-D-glycero-hexopyranoside
• 71122-29-7
• DTXSID00858169

• Inchi： 1S/C12H26N4O5/c13-3-8-7(17)2-6(16)12(20-8)21-11-5(15)1-4(14)9(18)10(11)19/h4-12,17-19H,1-3,13-16H2/t4-,5?,6?,7+,8?,9?,10?,11-,12-/m1/s1
• InChI Key： QBWLTQZEVUXXSR-PZLNIEEDSA-N
• SMILES： O([C@@H]1C(C[C@@H](C(CN)O1)O)N)[C@H]1C(C([C@@H](CC1N)N)O)O

Computed Properties

• Exact Mass: 306.19000
• Monoisotopic Mass: 306.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 183.23000
• LogP: -1.28520